Cas no 1804460-51-2 (6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-methanol)

• Product Name: 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-methanol
• CAS No: 1804460-51-2
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4863005
• Update Time: 2025-09-23

6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-methanol

• Inchi： 1S/C8H8BrF2NO2/c1-14-7-4(3-13)2-5(9)12-6(7)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： KJWYDIUYZCAEFQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(CO)=C(C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-methanol

Comprehensive Overview of 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-methanol (CAS No. 1804460-51-2)

6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-methanol (CAS No. 1804460-51-2) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, incorporating a bromine substituent, a difluoromethyl group, and a methoxy moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-methanol aligns with this trend, as the difluoromethyl group is known to improve lipophilicity and membrane permeability. This property is critical in designing central nervous system (CNS)-targeted therapeutics, a hot topic in modern medicinal chemistry. Additionally, the bromine atom offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in fragment-based drug design.

The compound's methoxy and hydroxymethyl groups further expand its utility. These functional groups can participate in hydrogen bonding or serve as precursors for esterification and etherification reactions. Such flexibility is invaluable in optimizing drug candidates for improved pharmacokinetic profiles. Notably, 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-methanol has been explored in the context of cancer therapeutics, where pyridine-based scaffolds are frequently employed to target protein-protein interactions (PPIs) and allosteric binding sites.

From an industrial perspective, the synthesis of 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-methanol often involves multi-step protocols, including halogenation, fluorination, and oxidation reactions. Optimizing these processes for scalability and cost-efficiency is a key focus area, as sustainable chemistry practices gain traction globally. Environmental, Social, and Governance (ESG) considerations are increasingly influencing chemical manufacturing, prompting researchers to explore greener alternatives like biocatalysis or flow chemistry for producing such intermediates.

In agrochemical applications, pyridine methanol derivatives like this compound have shown promise as precursors for herbicides and fungicides. The difluoromethyl group, in particular, can enhance the bioactivity of agrochemicals by mimicking natural substrates or disrupting enzymatic processes in pests. This aligns with the growing need for crop protection solutions that balance efficacy with environmental safety—a pressing concern in precision agriculture debates.

Analytical characterization of 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-methanol typically employs techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are paramount for regulatory compliance in pharmaceutical development. The rise of artificial intelligence in molecular property prediction has also streamlined the profiling of such compounds, reducing experimental bottlenecks.

As the scientific community continues to explore heterocyclic building blocks, compounds like 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-methanol will remain pivotal. Their modular design supports fragment-based approaches, enabling rapid diversification for high-throughput screening campaigns. With the pharmaceutical industry's shift toward targeted therapies and personalized medicine, the demand for structurally nuanced intermediates is expected to grow exponentially.

In summary, 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-methanol (CAS No. 1804460-51-2) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its multifunctional architecture addresses contemporary challenges in drug design while adhering to evolving sustainability standards. Whether in oncology, infectious disease research, or crop science, this compound offers a compelling case study in the strategic application of halogenated and fluorinated heterocycles.